Cas no 1806761-23-8 (Ethyl 3-(difluoromethyl)pyridine-2-carboxylate)

• Product Name: Ethyl 3-(difluoromethyl)pyridine-2-carboxylate
• CAS No: 1806761-23-8
• MF: C₉H₉F₂NO₂
• MW: 201.1700694561
• CID: 4845762
• Update Time: 2025-11-02

Ethyl 3-(difluoromethyl)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(difluoromethyl)pyridine-2-carboxylate

• Inchi： 1S/C9H9F2NO2/c1-2-14-9(13)7-6(8(10)11)4-3-5-12-7/h3-5,8H,2H2,1H3
• InChI Key： GTXJAXXBDYNXJK-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CN=C1C(=O)OCC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 199
• XLogP3: 2
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 3-(difluoromethyl)pyridine-2-carboxylate

Research Brief on Ethyl 3-(difluoromethyl)pyridine-2-carboxylate (CAS: 1806761-23-8) in Chemical Biology and Pharmaceutical Applications

Ethyl 3-(difluoromethyl)pyridine-2-carboxylate (CAS: 1806761-23-8) is a fluorinated pyridine derivative that has recently gained attention in chemical biology and pharmaceutical research due to its unique structural and electronic properties. This compound serves as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of agrochemicals and pharmaceuticals. The presence of the difluoromethyl group enhances metabolic stability and lipophilicity, making it a valuable scaffold for drug discovery.

Recent studies have focused on the synthetic routes and applications of Ethyl 3-(difluoromethyl)pyridine-2-carboxylate. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its utility as a key building block for the synthesis of novel kinase inhibitors. The researchers employed palladium-catalyzed cross-coupling reactions to functionalize the pyridine ring, yielding compounds with potent inhibitory activity against specific cancer-related kinases. The study highlighted the compound's role in improving binding affinity and selectivity.

In agrochemical research, Ethyl 3-(difluoromethyl)pyridine-2-carboxylate has been investigated as a precursor for fungicides. A study published in Pest Management Science (2024) reported its transformation into derivatives that exhibit broad-spectrum antifungal activity. The difluoromethyl group was found to enhance the compounds' ability to penetrate fungal cell walls, leading to improved efficacy against resistant strains. These findings suggest potential applications in addressing the growing challenge of antifungal resistance.

The pharmacokinetic properties of derivatives containing this scaffold have also been explored. Research in Drug Metabolism and Disposition (2023) examined the metabolic stability and cytochrome P450 interactions of several Ethyl 3-(difluoromethyl)pyridine-2-carboxylate-based compounds. The results indicated favorable metabolic profiles, with the difluoromethyl group reducing oxidative metabolism compared to non-fluorinated analogs. This property could potentially lead to improved drug half-lives in clinical applications.

Future research directions for Ethyl 3-(difluoromethyl)pyridine-2-carboxylate include exploring its potential in PROTAC (Proteolysis Targeting Chimera) development and as a fluorine-containing bioisostere in medicinal chemistry. The compound's ability to serve as a versatile synthetic intermediate while conferring beneficial physicochemical properties makes it a promising candidate for continued investigation in drug discovery programs. Further studies are needed to fully elucidate its structure-activity relationships and optimize synthetic methodologies for large-scale production.